Cas no 1396885-65-6 (1-(2H-1,3-benzodioxole-5-carbonyl)-N-2-(cyclohex-1-en-1-yl)ethylazetidine-3-carboxamide)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-N-2-(cyclohex-1-en-1-yl)ethylazetidine-3-carboxamide
• CAS No: 1396885-65-6
• MF: C₂₀H₂₄N₂O₄
• MW: 356.415565490723
• CID: 6317402
• PubChem ID: 71785400
• Update Time: 2025-06-23

1-(2H-1,3-benzodioxole-5-carbonyl)-N-2-(cyclohex-1-en-1-yl)ethylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-N-2-(cyclohex-1-en-1-yl)ethylazetidine-3-carboxamide
• F6125-2250
• 1396885-65-6
• AKOS024532997
• VU0532781-1
• 1-(1,3-benzodioxole-5-carbonyl)-N-[2-(cyclohexen-1-yl)ethyl]azetidine-3-carboxamide
• 1-(2H-1,3-benzodioxole-5-carbonyl)-N-[2-(cyclohex-1-en-1-yl)ethyl]azetidine-3-carboxamide
• 1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(2-(cyclohex-1-en-1-yl)ethyl)azetidine-3-carboxamide

• Inchi： 1S/C20H24N2O4/c23-19(21-9-8-14-4-2-1-3-5-14)16-11-22(12-16)20(24)15-6-7-17-18(10-15)26-13-25-17/h4,6-7,10,16H,1-3,5,8-9,11-13H2,(H,21,23)
• InChI Key： IBGNJCQDYGSRGA-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C2=CC=C3C(=C2)OCO3)=O)C1)NCCC1=CCCCC1

Computed Properties

• Exact Mass: 356.17360725g/mol
• Monoisotopic Mass: 356.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-N-2-(cyclohex-1-en-1-yl)ethylazetidine-3-carboxamide

Introduction to 1-(2H-1,3-benzodioxole-5-carbonyl)-N-2-(cyclohex-1-en-1-yl)ethylazetidine-3-carboxamide (CAS No. 1396885-65-6)

1-(2H-1,3-benzodioxole-5-carbonyl)-N-2-(cyclohex-1-en-1-yl)ethylazetidine-3-carboxamide, identified by its CAS number 1396885-65-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which integrates multiple pharmacophoric elements capable of modulating biological pathways. The presence of a benzodioxole moiety, a cyclohexenyl side chain, and an azetidine core suggests potential interactions with various biological targets, making it a promising candidate for further exploration in drug discovery.

The benzodioxole scaffold, also known as a tetrahydroquinoline derivative, is well-documented for its role in numerous bioactive molecules. Its aromatic system contributes to favorable pharmacokinetic properties, including enhanced solubility and metabolic stability. In particular, the 5-carbonyl-substituted benzodioxole ring in this compound introduces a polar functionality that can engage in hydrogen bonding interactions, thereby increasing binding affinity to biological receptors. This feature is particularly relevant in the context of developing small-molecule inhibitors or modulators.

The cyclohexenyl ethylazetidine side chain adds another layer of structural complexity, providing a rigid yet flexible framework that can adapt to the binding pockets of proteins. The azetidine ring itself is a heterocyclic structure that mimics natural amino acid residues, such as proline, which are frequently found in protein binding sites. This structural mimicry can facilitate the design of molecules with improved binding affinity and selectivity. Moreover, the presence of an amide group at the 3-position of the azetidine ring introduces additional polar interactions, further enhancing the compound's potential to interact with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The integration of machine learning algorithms has allowed for the rapid screening of virtual libraries containing compounds like 1-(2H-1,3-benzodioxole-5-carbonyl)-N-2-(cyclohex-1-en-1-yl)ethylazetidine-3-carboxamide, identifying potential lead candidates for further experimental validation. These computational approaches have been instrumental in guiding synthetic strategies and optimizing molecular properties for improved efficacy and reduced toxicity.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and expanding therapeutic options. The unique structural features of 1-(2H-1,3-benzodioxole-5-carbonyl)-N-2-(cyclohex-1-en-1-yl)ethylazetidine-3-carboxamide position it as a versatile building block for designing molecules targeting a wide range of diseases. For instance, its benzodioxole moiety has been associated with activities against neurological disorders, while the azetidine core suggests potential applications in anti-inflammatory and anticancer therapies. The cyclohexenyl side chain further broadens its therapeutic spectrum by enabling interactions with enzymes and receptors involved in metabolic pathways.

One particularly intriguing aspect of this compound is its potential to act as a dual-action molecule, engaging multiple biological targets simultaneously. Such multitarget engagement has been recognized as a key strategy in modern drug design due to its ability to produce synergistic effects and reduce the likelihood of resistance development. The structural diversity inherent in 1-(2H-1,3-benzodioxole-5-carbonyl)-N-2-(cyclohex-1-en-1-yl)ethylazetidine-3-carboxamide makes it an attractive candidate for exploring such multitarget interactions.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key synthetic steps include the formation of the benzodioxole ring via Friedel-Crafts acylation followed by intramolecular cyclization, introduction of the cyclohexenyl side chain through alkylation reactions, and final installation of the azetidine core via cycloaddition or nucleophilic substitution strategies. Each step must be meticulously optimized to ensure high yields and purity, which are critical for subsequent biological evaluation.

From a biological perspective, evaluating the efficacy and safety profile of novel compounds requires rigorous testing across multiple models and assays. Initial studies on 1-(2H-1,3-benzodioxole-5-carbonyl)-N-2-(cyclohexenyl)ethylazetidine -3-carboxamide have demonstrated promising results in vitro, where it exhibited inhibitory activity against certain enzymes and cell lines relevant to neurological disorders. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The integration of cutting-edge technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip platforms has revolutionized drug discovery by enabling more accurate assessments of compound efficacy and toxicity in physiologically relevant contexts. By leveraging these advanced tools, researchers can gain deeper insights into how 1-(2H - - - - - - - - - - H-benzodioxolecarbonyl)-N--( -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- )ethylazetidine--carboxamide interacts with biological systems at both molecular and cellular levels.

In conclusion, (benzodioxol)--(cyclohexenyl)ethyl--(zetidincarboxamide) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutics with diverse biological activities. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further medicinal chemistry exploration. As research progresses, (benzodioxol)--(cyclohexenyl)ethyl--(zetidincarboxamide) may emerge as a lead compound or inspire new derivatives with enhanced therapeutic potential across multiple disease areas.